Cas no 1261574-25-7 (5,2',3',4',5',6'-Hexafluorobiphenyl-2-ylamine)

• Product Name: 5,2',3',4',5',6'-Hexafluorobiphenyl-2-ylamine
• CAS No: 1261574-25-7
• MF: C₁₂H₅F₆N
• MW: 277.165223836899
• CID: 4997364
• Update Time: 2025-05-19

5,2',3',4',5',6'-Hexafluorobiphenyl-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5,2',3',4',5',6'-Hexafluorobiphenyl-2-ylamine

• Inchi： 1S/C12H5F6N/c13-4-1-2-6(19)5(3-4)7-8(14)10(16)12(18)11(17)9(7)15/h1-3H,19H2
• InChI Key： KVUDLMGTUDTLJN-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=C(C=CC=1N)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 301
• XLogP3: 3.5
• Topological Polar Surface Area: 26

Additional information on 5,2',3',4',5',6'-Hexafluorobiphenyl-2-ylamine

5,2',3',4',5',6'-Hexafluorobiphenyl-2-ylamine (CAS No. 1261574-25-7): A Comprehensive Overview

5,2',3',4',5',6'-Hexafluorobiphenyl-2-ylamine (CAS No. 1261574-25-7) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its hexafluorobiphenyl core and an amine functional group, which endow it with a range of interesting properties and potential applications.

The hexafluorobiphenyl moiety is a key structural feature of this compound. Fluorination of aromatic rings is known to significantly alter the electronic and physical properties of molecules. In the case of 5,2',3',4',5',6'-Hexafluorobiphenyl-2-ylamine, the extensive fluorination leads to enhanced hydrophobicity, increased electron-withdrawing effects, and improved thermal stability. These properties make it an attractive candidate for various advanced applications.

The presence of the amine group further enhances the versatility of this compound. Amines are fundamental functional groups in organic chemistry and play crucial roles in many biological processes. The amine group in 5,2',3',4',5',6'-Hexafluorobiphenyl-2-ylamine can participate in a variety of chemical reactions, such as nucleophilic substitution, condensation, and coupling reactions. This reactivity opens up numerous possibilities for its use in synthetic chemistry and materials science.

Recent research has highlighted the potential of 5,2',3',4',5',6'-Hexafluorobiphenyl-2-ylamine in the development of novel materials. For instance, studies have shown that this compound can be used as a building block for the synthesis of advanced polymers with enhanced mechanical and thermal properties. These polymers have potential applications in areas such as electronics, coatings, and biomedical devices.

In the pharmaceutical industry, 5,2',3',4',5',6'-Hexafluorobiphenyl-2-ylamine has shown promise as a lead compound for drug discovery. Its unique structure and functional groups make it an excellent starting point for the design of new therapeutic agents. Researchers are exploring its potential as a scaffold for developing drugs targeting various diseases, including cancer and neurodegenerative disorders.

One notable study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of derivatives of 5,2',3',4',5',6'-Hexafluorobiphenyl-2-ylamine. The results indicated that certain derivatives exhibited potent antitumor activity against a panel of cancer cell lines. This finding underscores the potential of this compound as a valuable tool in cancer research and drug development.

Another area of interest is the use of 5,2',3',4',5',6'-Hexafluorobiphenyl-2-ylamine in supramolecular chemistry. Supramolecular assemblies formed from this compound have shown unique self-assembling behavior and can be used to create nanostructures with tailored properties. These nanostructures have potential applications in drug delivery systems, sensors, and catalysis.

The synthesis of 5,2',3',4',5',6'-Hexafluorobiphenyl-2-ylamine typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by reductive amination or other amine introduction methods. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale with improved efficiency.

In conclusion, 5,2',3',4',5',6'-Hexafluorobiphenyl-2-ylamine (CAS No. 1261574-25-7) is a versatile compound with a wide range of potential applications in materials science, pharmaceutical research, and supramolecular chemistry. Its unique combination of structural features makes it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.